Chromic acid

• CAS No.: 7738-94-5
• Product Name: Chromic acid
• Molecular Formula: CrO3; H2CrO4; CrH2O4
• Molecular Weight: 118.01 g/mol
• IUPAC Name: dihydroxy(dioxo)chromium
• Standard InChI: InChI=1S/Cr.2H2O.2O/h;2*1H2;;/q+2;;;;/p-2
• Standard InChIKey: KRVSOGSZCMJSLX-UHFFFAOYSA-L
• SMILES: O[Cr](=O)(=O)O
• Canonical SMILES: O[Cr](=O)(=O)O
• Boiling Point: Decomposes at about 250 °C /Anhydrous chromic acid, chromic trioxide/
• Colorform: Dark purplish-red crystals /Anhydrous chromic acid/; Red ortho crystals /Anhydrous chromic acid, chromic trioxide/; Brown solid
• Density: 1.67-2.82 /Anhydrous chromic acid/; 2.7 g/cm³
• Melting Point: 196 °C /Anhydrous chromic acid/; 197 °C
• Physical Description: Liquid; ODOURLESS DARK RED DELIQUESCENT CRYSTALS, FLAKES OR GRANULAR POWDER.
• Description: Chromic acid is a chromium oxoacid. It has a role as an oxidising agent. It is a conjugate acid of a hydrogenchromate.
• Solubility: In water, 1.1X10+6 mg/L at 17 °C; In water, 169 g/100 g water at 25 °C /Anhydrous chromic acid, chromic trioxide/; In water, 1854 g/L at 20 °C; Soluble in alcohol and mineral acids /Anhydrous chromic acid/; Soluble in sulfuric acid and nitric acid.; ... Dissolves readily in water to form a strongly acidic, caustic solution.; Solubility in water, g/100ml: 61.7 (good)
• Synonyms: chromic acid; dichromic acid
• PubChem Compound: 24425
• Last Modified: Nov 11 2021